5-(1-Ethoxyethenyl)-2-methylpyrimidine

• Molecular Formula: C9H12N2O
• Molecular Weight: 164.20 g/mol
• IUPAC Name: 5-(1-ethoxyethenyl)-2-methylpyrimidine
• InChI: InChI=1S/C9H12N2O/c1-4-12-7(2)9-5-10-8(3)11-6-9/h5-6H,2,4H2,1,3H3
• InChI Key: YTCIYSWMCDYSCO-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=C)C1=CN=C(N=C1)C

Description

5-(1-Ethoxyethenyl)-2-methylpyrimidine is a useful research compound. Its molecular formula is C9H12N2O and its molecular weight is 164.20 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a N,N-dimethylformamide (10 mL) solution of 5-bromo-2-methylpyrimidine (0.50 g), tributyl(1-ethoxyethenyl)stannane (1.5 g) and bis(triphenylphosphine)palladium(II) dichloride (0.14 g) were added, and the resultant was stirred at 100° C. for 1 hour. After standing to cool to room temperature, an aqueous potassium fluoride solution (20 mL) and diethyl ether (20 mL) were added to the reaction solution, and the resultant was stirred. Insoluble material was filtered off through Celite, and the filtrate was subjected to extraction with diethyl ether. The organic layer was dried over magnesium sulfate, and the desiccant was filtered off. Then, the solvent was distilled off under reduced pressure. The obtained residue was purified by silica gel column chromatography (OH-type silica gel; hexane/ethyl acetate-gradient elution=90/10→75/25) to obtain the title compound (0.48 g) as a pale yellow solid.